Cas no 1805476-24-7 (5-Bromo-6-iodo-pyridin-3-ylamine)

• Product Name: 5-Bromo-6-iodo-pyridin-3-ylamine
• CAS No: 1805476-24-7
• MF: C₅H₄BrIN₂
• MW: 298.907132148743
• CID: 4898544
• Update Time: 2025-10-28

5-Bromo-6-iodo-pyridin-3-ylamine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6-iodopyridin-3-amine
• 5-Amino-3-bromo-2-iodopyridine
• 5-Bromo-6-iodo-pyridin-3-ylamine

• Inchi： 1S/C5H4BrIN2/c6-4-1-3(8)2-9-5(4)7/h1-2H,8H2
• InChI Key： GHLQACFNDBYELN-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C=N1)N)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9

5-Bromo-6-iodo-pyridin-3-ylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Bromo-6-iodo-pyridin-3-ylamine

Introduction to 5-Bromo-6-iodo-pyridin-3-ylamine (CAS No. 1805476-24-7)

5-Bromo-6-iodo-pyridin-3-ylamine, identified by its Chemical Abstracts Service (CAS) number 1805476-24-7, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyridine class, characterized by a nitrogen-containing aromatic ring, and is distinguished by the presence of both bromine and iodine substituents at specific positions. The structural features of this molecule make it a valuable intermediate in the synthesis of more complex pharmacologically active agents.

The significance of 5-Bromo-6-iodo-pyridin-3-ylamine lies in its utility as a building block for the development of novel therapeutic compounds. The bromine and iodine atoms serve as versatile handles for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Stille, or Sonogashira couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many drugs targeting various diseases, including cancer and infectious disorders. The amine group at the 3-position of the pyridine ring further enhances its reactivity, allowing for nucleophilic substitution reactions that can introduce additional functional groups.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for protein-protein interactions (PPIs), which play crucial roles in numerous biological pathways. 5-Bromo-6-iodo-pyridin-3-ylamine has been explored as a key component in the design of molecules that can modulate these interactions. For instance, studies have demonstrated its use in generating pyridine-based scaffolds that can bind to specific pockets on target proteins, thereby inhibiting or activating their function. Such applications are particularly relevant in oncology, where PPI modulators are being investigated as potential candidates for next-generation anticancer therapies.

The pharmaceutical industry has also leveraged 5-Bromo-6-iodo-pyridin-3-ylamine in the synthesis of kinase inhibitors. Kinases are enzymes that phosphorylate other proteins, and their dysregulation is implicated in several diseases, most notably cancer. By incorporating this compound into drug candidates, researchers aim to develop selective kinase inhibitors that can disrupt aberrant signaling pathways without affecting normal cellular processes. Preliminary studies have shown promising results in vitro, where derivatives of 5-Bromo-6-iodo-pyridin-3-ylamine have demonstrated inhibitory activity against certain kinases with high specificity.

Moreover, the agrochemical sector has not been left behind in exploring the potential of 5-Bromo-6-iodo-pyridin-3-ylamine. Pyridine derivatives are well-known for their role in developing pesticides and herbicides due to their ability to interact with biological targets in pests and weeds. Researchers have synthesized various analogs of this compound to enhance their efficacy and environmental safety. For example, modifications aimed at improving bioavailability and reducing toxicity have been reported, showcasing the compound's versatility beyond pharmaceutical applications.

The synthesis of 5-Bromo-6-iodo-pyridin-3-ylamine itself is a testament to the advancements in synthetic organic chemistry. Modern methodologies have enabled more efficient and scalable production processes, making it more accessible for industrial applications. Techniques such as palladium-catalyzed cross-coupling reactions have streamlined the introduction of bromine and iodine substituents, while protecting group strategies have allowed for selective functionalization without unwanted side reactions.

Recent breakthroughs in computational chemistry have further accelerated the discovery process involving 5-Bromo-6-iodo-pyridin-3-ylamine. Molecular modeling studies have helped predict the binding modes of this compound with various targets, allowing researchers to optimize its structure before conducting costly wet-lab experiments. This integration of computational tools with traditional synthetic approaches has significantly reduced development timelines and improved success rates in drug discovery programs.

The future prospects of 5-Bromo-6-iodo-pyridin-3-yamine are promising, with ongoing research focusing on expanding its applications into new therapeutic areas. Investigating its potential as an intermediate for antiviral and anti-inflammatory agents is an emerging trend. Additionally, exploring its role in photodynamic therapy and other novel treatment modalities could open up new avenues for medical intervention.

In conclusion, 5-Bromo-6-iodo-pyridin-3-yamine (CAS No. 1805476-24) is a multifaceted compound with significant implications across multiple sectors of chemistry and medicine. Its structural versatility and reactivity make it an indispensable tool for synthetic chemists and pharmacologists alike. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to remain at the forefront of chemical innovation.